N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide

• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-10-5-3-6-11(2)14(10)16-19(17,18)13-8-4-7-12(15)9-13/h3-9,16H,1-2H3
• InChI Key: OKCIVXVWFPGAPX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NS(=O)(=O)C2=CC=CC(=C2)F

Description

N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide, also known as DBS-43, is a chemical compound that has gained attention in the scientific community due to its potential use as a tool for studying protein-protein interactions. This molecule is a small molecule inhibitor that has been shown to disrupt the interaction between the proteins MDM2 and p53, which are involved in the regulation of cell growth and division. In

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide involves binding to the protein MDM2, which is responsible for regulating the activity of p53. By binding to MDM2, N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide prevents the interaction between MDM2 and p53, leading to increased levels of active p53. This increase in active p53 can lead to cell death in cancer cells.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide can induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide can inhibit tumor growth in mouse models of cancer. Additionally, N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to have low toxicity in normal cells, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide in lab experiments is its specificity for the MDM2-p53 interaction. This specificity allows for targeted disruption of this interaction, which can lead to more accurate results in studies of this pathway. However, one limitation of using N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide is its relatively low potency compared to other inhibitors of the MDM2-p53 interaction. This can make it more difficult to achieve the desired effects in lab experiments.

Future Directions

There are several potential future directions for research on N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide. One area of research could be the development of more potent inhibitors of the MDM2-p53 interaction. Another area of research could be the development of new therapeutic agents based on N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide for the treatment of cancer. Additionally, further studies could be conducted to explore the biochemical and physiological effects of N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide and its potential use in other areas of research.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide involves several steps, starting with the reaction of 2,6-dimethylphenylamine with 3-fluorobenzenesulfonyl chloride to form N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide. This reaction is typically carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified using column chromatography to obtain pure N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide.

Scientific Research Applications

N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide has been used as a tool in scientific research to study the interaction between MDM2 and p53. This interaction is important in the regulation of cell growth and division, and disruption of this interaction can lead to cell death. N-(2,6-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to disrupt this interaction in vitro and in vivo, making it a potential therapeutic agent for the treatment of cancer.